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Compound of Interest

Compound Name: Murideoxycholate

Cat. No.: B1259440

Get Quote

CAS Number: 668-49-5 Synonyms: Murideoxycholic acid; 3α,6β-Dihydroxy-5β-cholan-24-oic

acid; MDCA.[1][2][3] Chemical Family: Secondary Bile Acid (Steroid derivative).[3]

Part 1: Executive Safety Summary
WARNING: DISTINCTION REQUIRED Do NOT confuse Murideoxycholate (MDCA) with

Muriatic Acid (Hydrochloric Acid). MDCA is a solid steroid bile acid; Muriatic Acid is a corrosive

liquid mineral acid. This guide applies strictly to MDCA.

Immediate Action Card:

Inhalation: Move to fresh air immediately. If breathing is difficult, support respiration.

Skin Contact: Brush off loose particles. Wash with soap and copious water for 15 minutes.

Eye Contact: Do not rub. Rinse with water/saline for 15 minutes, lifting eyelids.

Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.

Part 2: Critical Hazard Profile (The "Why")
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To handle MDCA safely, you must understand the mechanism of its potential toxicity. As a bile

acid, MDCA is a detergent-like molecule designed to disrupt lipid bilayers.

Hazard Category
GHS Classification
(Likely*)

Mechanistic Cause

Respiratory
H335: May cause respiratory

irritation.[4]

Inhaled dust particles settle on

mucous membranes,

solubilizing into the lipid bilayer

of epithelial cells, causing

inflammation.

Ocular
H319: Causes serious eye

irritation.[5]

High detergency allows rapid

permeation of the corneal

epithelium, leading to pain and

potential protein denaturation.

Dermal
H315: Causes skin irritation.[5]

[6]

Prolonged contact disrupts the

stratum corneum barrier,

leading to dermatitis.

Acute Toxicity
H302: Harmful if swallowed.[5]

[6]

Systemic absorption can

disrupt hepatic function and

intracellular signaling

pathways.

*Note: While specific GHS data for MDCA is limited, these classifications are standard for

secondary bile acids (e.g., Deoxycholic Acid).

Part 3: Personal Protective Equipment (PPE) Matrix
This protocol uses a Self-Validating System: The PPE selected must match the solvent carrier,

as the solvent often dictates the permeation risk of the solute.

PPE Decision Logic
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Handling MDCA

Physical State?

Solid / Powder

Weighing

In Solution

Pipetting

LEVEL 1 PPE:
Nitrile Gloves (4 mil)

Safety Glasses
Lab Coat

N95 Mask (if open bench)

Solvent Type?

Aqueous / Ethanol

Low Permeation

DMSO / DMF

High Permeation

LEVEL 2 PPE:
Double Nitrile Gloves

(Change outer every 15 mins)
Chemical Goggles

Fume Hood REQUIRED

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that DMSO solutions require Level 2 protection because

DMSO carries dissolved compounds through the skin barrier.

Detailed PPE Specifications
Gloves:
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Standard: Nitrile (0.11 mm / 4 mil).

High Risk (DMSO solutions): Double-gloving is mandatory. The outer glove acts as a

sacrificial barrier against the solvent.

Respiratory:

Handling powder outside a fume hood requires an N95 (US) or P2 (EU) particulate

respirator.

Ideally, all powder manipulation occurs inside a certified Chemical Fume Hood.

Eye Protection:

Use Chemical Safety Goggles (indirect vented) rather than safety glasses when handling

fine powders, as air currents can carry dust around standard lenses.

Part 4: Operational Handling Protocol
Storage & Stability

Temperature: Store at -20°C.

Environment: Keep container tightly sealed. Bile acids are hygroscopic; moisture absorption

can alter weight accuracy and chemical stability.

Desiccation: Allow the vial to equilibrate to room temperature before opening to prevent

condensation from forming on the cold solid.

Weighing & Solubilization Workflow
Static Control: Bile acid powders are often static-charged and "fly." Use an anti-static gun or

wipe on the spatula and weigh boat.

Containment: Place the balance inside the fume hood. If this is not possible, use a pyramid

balance enclosure.

Solubilization:
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MDCA is sparingly soluble in water.

Preferred Solvents: Methanol, Ethanol, DMSO.

Protocol: Dissolve MDCA in a small volume of DMSO or Ethanol first, then dilute slowly

with aqueous buffer (e.g., PBS) to the desired concentration. Watch for precipitation if the

organic solvent concentration drops below 5-10%.

Emergency Spill Response
Self-Validating Step: If you cannot identify the spilled material or do not have the correct PPE,

evacuate and call EHS.

Spill Detected Type?

Dry Powder

Solution

1. Dampen paper towel
(prevents dust)

2. Place over spill

1. Absorb with pads
2. Do NOT wipe (spreads)

Clean Area:
Wash with 1% Alconox

or soap solution

Disposal:
Seal in HazMat bag

Label 'Bile Acid Waste'

Click to download full resolution via product page

Figure 2: Spill Response Workflow. The critical step for powder is dampening the covering

material to prevent aerosolization.

Part 5: Disposal & Decontamination[10]
Environmental Responsibility: Bile acids are bioactive and can disrupt aquatic ecosystems if

released into water systems.

Solid Waste: Collect contaminated weigh boats, gloves, and paper towels in a dedicated

solid chemical waste bin.

Liquid Waste:

Do NOT pour down the drain.[7]
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Collect in a "Combustible Solvent Waste" container (if dissolved in organics) or "Aqueous

Chemical Waste" (if in buffer).

Label clearly: "Contains Murideoxycholate (Bile Acid) - Potential Irritant."

Destruction: The preferred method of disposal is incineration with an afterburner and

scrubber, as this fully oxidizes the steroid backbone.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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